Cas no 84574-05-0 (5-Benzofuranol, 2,3-dihydro-2,2,4,6,7-pentamethyl-)

5-Benzofuranol, 2,3-dihydro-2,2,4,6,7-pentamethyl-, is a substituted benzofuran derivative characterized by its pentamethyl structure, which enhances its stability and lipophilicity. This compound is of interest in organic synthesis and pharmaceutical research due to its potential as an intermediate for bioactive molecules. The presence of multiple methyl groups contributes to steric hindrance, influencing reactivity and selectivity in chemical transformations. Its rigid benzofuran core offers a versatile scaffold for further functionalization. The compound's structural features make it suitable for applications requiring controlled modification of aromatic systems, particularly in the development of specialty chemicals or pharmacophores. Proper handling and storage are recommended to maintain its integrity.
5-Benzofuranol, 2,3-dihydro-2,2,4,6,7-pentamethyl- structure
84574-05-0 structure
Product name:5-Benzofuranol, 2,3-dihydro-2,2,4,6,7-pentamethyl-
CAS No:84574-05-0
MF:C13H18O2
MW:206.280824184418
CID:666862
PubChem ID:10013216

5-Benzofuranol, 2,3-dihydro-2,2,4,6,7-pentamethyl- Chemical and Physical Properties

Names and Identifiers

    • 5-Benzofuranol, 2,3-dihydro-2,2,4,6,7-pentamethyl-
    • 2,2,4,6,7-pentamethyl-3H-1-benzofuran-5-ol
    • 2,2,4,6,7-Pentamethyl-2,3-dihydrobenzofuran-5-ol
    • SCHEMBL6982911
    • 84574-05-0
    • DTXSID10434150
    • 2,2,4,6,7-pentamethyl-2,3-dihydro-1-benzofuran-5-ol
    • Z1513804664
    • EN300-7440099
    • 5-hydroxy-2,2,4,6,7-pentamethyl-2,3-dihydrobenzofuran
    • Inchi: InChI=1S/C13H18O2/c1-7-8(2)12-10(9(3)11(7)14)6-13(4,5)15-12/h14H,6H2,1-5H3
    • InChI Key: WOQBRTRMLPJSGR-UHFFFAOYSA-N
    • SMILES: CC1=C(C2=C(CC(O2)(C)C)C(=C1O)C)C

Computed Properties

  • Exact Mass: 206.130679813g/mol
  • Monoisotopic Mass: 206.130679813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.5Ų
  • XLogP3: 3.3

5-Benzofuranol, 2,3-dihydro-2,2,4,6,7-pentamethyl- Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-7440099-0.5g
2,2,4,6,7-pentamethyl-2,3-dihydro-1-benzofuran-5-ol
84574-05-0 95.0%
0.5g
$1747.0 2025-03-11
Enamine
EN300-7440099-5.0g
2,2,4,6,7-pentamethyl-2,3-dihydro-1-benzofuran-5-ol
84574-05-0 95.0%
5.0g
$6492.0 2025-03-11
Aaron
AR008I6X-2.5g
5-Benzofuranol, 2,3-dihydro-2,2,4,6,7-pentamethyl-
84574-05-0 95%
2.5g
$6059.00 2023-12-15
1PlusChem
1P008HYL-50mg
5-Benzofuranol, 2,3-dihydro-2,2,4,6,7-pentamethyl-
84574-05-0 95%
50mg
$798.00 2024-04-21
Aaron
AR008I6X-10g
5-Benzofuranol, 2,3-dihydro-2,2,4,6,7-pentamethyl-
84574-05-0 95%
10g
$13263.00 2023-12-15
Enamine
EN300-7440099-0.05g
2,2,4,6,7-pentamethyl-2,3-dihydro-1-benzofuran-5-ol
84574-05-0 95.0%
0.05g
$595.0 2025-03-11
Enamine
EN300-7440099-2.5g
2,2,4,6,7-pentamethyl-2,3-dihydro-1-benzofuran-5-ol
84574-05-0 95.0%
2.5g
$4388.0 2025-03-11
Enamine
EN300-7440099-1.0g
2,2,4,6,7-pentamethyl-2,3-dihydro-1-benzofuran-5-ol
84574-05-0 95.0%
1.0g
$2239.0 2025-03-11
Aaron
AR008I6X-5g
5-Benzofuranol, 2,3-dihydro-2,2,4,6,7-pentamethyl-
84574-05-0 95%
5g
$8952.00 2023-12-15
Aaron
AR008I6X-1g
5-Benzofuranol, 2,3-dihydro-2,2,4,6,7-pentamethyl-
84574-05-0 95%
1g
$3104.00 2025-02-14

Additional information on 5-Benzofuranol, 2,3-dihydro-2,2,4,6,7-pentamethyl-

Research Brief on 5-Benzofuranol, 2,3-dihydro-2,2,4,6,7-pentamethyl- (CAS: 84574-05-0): Recent Advances and Applications

The compound 5-Benzofuranol, 2,3-dihydro-2,2,4,6,7-pentamethyl- (CAS: 84574-05-0) has garnered significant attention in the chemical, biological, and pharmaceutical research communities due to its unique structural properties and potential therapeutic applications. Recent studies have explored its synthesis, biological activity, and pharmacological relevance, highlighting its promise as a versatile scaffold for drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the compound's role as a modulator of oxidative stress pathways. The study demonstrated that 5-Benzofuranol, 2,3-dihydro-2,2,4,6,7-pentamethyl- exhibits potent antioxidant properties, effectively scavenging reactive oxygen species (ROS) in vitro. These findings suggest its potential application in treating neurodegenerative diseases, where oxidative stress plays a critical role.

Another recent study, featured in Bioorganic & Medicinal Chemistry Letters, focused on the compound's anti-inflammatory effects. The researchers synthesized derivatives of 5-Benzofuranol, 2,3-dihydro-2,2,4,6,7-pentamethyl- and evaluated their inhibitory activity against key inflammatory markers such as COX-2 and TNF-α. The results indicated that certain derivatives exhibited selective inhibition of COX-2, comparable to established nonsteroidal anti-inflammatory drugs (NSAIDs), but with reduced gastrointestinal side effects.

Advancements in synthetic methodologies have also been reported. A 2024 paper in Organic Process Research & Development detailed an optimized, scalable synthesis route for 5-Benzofuranol, 2,3-dihydro-2,2,4,6,7-pentamethyl-, achieving a 78% yield with high purity (>99%). This development is critical for enabling large-scale production and further pharmacological evaluation.

Furthermore, computational studies have provided insights into the compound's mechanism of action. Molecular docking simulations revealed that 5-Benzofuranol, 2,3-dihydro-2,2,4,6,7-pentamethyl- interacts with the active site of the Nrf2-Keap1 pathway, a key regulator of cellular defense against oxidative stress. These findings align with experimental data and support its potential as a therapeutic agent for conditions like Alzheimer's disease and chronic inflammation.

In conclusion, recent research on 5-Benzofuranol, 2,3-dihydro-2,2,4,6,7-pentamethyl- (CAS: 84574-05-0) underscores its multifaceted biological activities and therapeutic potential. Continued exploration of its derivatives and mechanisms of action may pave the way for novel treatments in oxidative stress-related and inflammatory disorders.

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